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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzyl chloride

Cat. No.: B1304621 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,4,5-Trifluorobenzyl Chloride

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical intermediates is paramount for their effective

application in synthesis and process development. 2,4,5-Trifluorobenzyl chloride (CAS No.

243139-71-1) is a key building block in the synthesis of various pharmaceuticals and

agrochemicals, making a detailed comprehension of its physical characteristics essential.[1]

This guide provides a comprehensive overview of the physical properties of 2,4,5-
Trifluorobenzyl chloride, detailed experimental protocols for its synthesis, and a visual

representation of the synthetic workflow.

Physical and Chemical Properties
2,4,5-Trifluorobenzyl chloride is a colorless to almost colorless clear liquid under standard

conditions.[2][3] It is a highly reactive compound, a characteristic attributable to the benzyl

chloride group combined with the electronic effects of the fluorine substituents.[1] This reactivity

makes it a versatile intermediate for alkylation, substitution, and coupling reactions in organic

synthesis.[1]

The quantitative physical properties of 2,4,5-Trifluorobenzyl chloride are summarized in the

table below for easy reference and comparison.
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Property Value

Molecular Formula C₇H₄ClF₃[3][4]

Molecular Weight 180.55 g/mol [4]

Appearance Colorless to Almost colorless clear liquid[2][3]

Boiling Point 175 °C[3]

Density 1.689 g/cm³[3]

Refractive Index 1.5050[3]

Vapor Pressure 0.091 mmHg at 25°C[3]

Flash Point 65 °C[3]

Purity >98.0% (GC)[5]

Experimental Protocols: Synthesis
The synthesis of 2,4,5-Trifluorobenzyl chloride can be achieved through the chlorination of

2,4,5-trifluorotoluene. The following protocol provides a detailed methodology for this synthesis.

[2]

Materials and Equipment:

Four-neck flask

Stirrer

Thermometer

Chlorine gas inlet tube

Reflux condenser

HCl absorption system

Light source
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2,4,5-trifluorotoluene (146.0 g)

Azobisisobutyronitrile (AIBN) (3.0 g)

Dry chlorine gas

Water

Drying agent (e.g., anhydrous sodium sulfate)

Distillation apparatus

Procedure:

Assemble the four-neck flask with a stirrer, thermometer, chlorine gas inlet, and a reflux

condenser connected to an HCl absorption system.

Place a light source near the reaction flask.

Charge the reaction flask with 146.0 g of 2,4,5-trifluorotoluene and 3.0 g of

azobisisobutyronitrile.[2]

Stir the mixture and heat it to 110°C.[2]

Once the temperature is stable, introduce dry chlorine gas into the reaction mixture.[2]

Monitor the reaction progress using Gas Chromatography (GC).[2]

Continue the introduction of chlorine gas for approximately 3 hours, or until the reaction is

complete as indicated by GC analysis.[2]

Stop the flow of chlorine gas and allow the reaction mixture to cool down.

Wash the crude product with water until it is neutral.

Dry the organic layer over a suitable drying agent.

Purify the final product by distillation under reduced pressure to obtain 2,4,5-trifluorobenzyl
chloride.[2]
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Synthesis Workflow Visualization
The following diagram illustrates the logical workflow for the synthesis of 2,4,5-Trifluorobenzyl
chloride from 2,4,5-trifluorotoluene.

Reactants:
2,4,5-Trifluorotoluene

Azobisisobutyronitrile (Initiator)

Chlorination Reaction
in Four-Neck Flask

Reagent:
Dry Chlorine Gas
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- Temperature: 110°C

- Light Source

Reaction Monitoring
(Gas Chromatography)

~3 hours

Work-up:
- Cooling

- Water Wash to Neutrality
- Drying

Post-reaction

Purification:
Reduced Pressure Distillation

Final Product:
2,4,5-Trifluorobenzyl Chloride

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1304621?utm_src=pdf-custom-synthesis
https://sparrow-chemical.com/fluorine-chemicals/fluorobenzyl-chloride-series/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0361981.htm
https://www.chembk.com/en/chem/2,4,5-Trifluorobenzyl%20chloride
https://www.scbt.com/p/2-4-5-trifluorobenzyl-chloride-243139-71-1
https://www.tcichemicals.com/BE/en/sds/T2889_EU_6N.pdf
https://www.benchchem.com/product/b1304621#2-4-5-trifluorobenzyl-chloride-physical-properties
https://www.benchchem.com/product/b1304621#2-4-5-trifluorobenzyl-chloride-physical-properties
https://www.benchchem.com/product/b1304621#2-4-5-trifluorobenzyl-chloride-physical-properties
https://www.benchchem.com/product/b1304621#2-4-5-trifluorobenzyl-chloride-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1304621?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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